Cas no 953994-67-7 (N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}acetamide)

• Product Name: N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}acetamide
• CAS No: 953994-67-7
• MF: C₁₃H₂₀N₆OS
• MW: 308.402500152588
• CID: 6382824
• PubChem ID: 16900912
• Update Time: 2025-07-19

N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}acetamide
• N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• 953994-67-7
• N-{2-[6-(methylsulfanyl)-4-[(propan-2-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide
• N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
• F2337-0151
• AKOS024641635

• Inchi： 1S/C13H20N6OS/c1-8(2)16-11-10-7-15-19(6-5-14-9(3)20)12(10)18-13(17-11)21-4/h7-8H,5-6H2,1-4H3,(H,14,20)(H,16,17,18)
• InChI Key： KGHNWYNVHWUJOY-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NC(C)C)N=C(SC)N=2)(=O)C

Computed Properties

• Exact Mass: 308.14193046g/mol
• Monoisotopic Mass: 308.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}acetamide

Professional Introduction to Compound with CAS No. 953994-67-7 and Product Name: N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}acetamide

N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}acetamide is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 953994-67-7, represents a convergence of organic chemistry and medicinal biology, embodying the latest advancements in drug design and development. The intricate molecular framework of this compound, characterized by a pyrazolo[3,4-d]pyrimidine core, serves as a foundation for exploring novel therapeutic interventions.

The< strong>methylsulfanyl group at the 6-position of the pyrazolo[3,4-d]pyrimidine ring introduces a polar characteristic to the molecule, enhancing its solubility in biological systems. This feature is particularly crucial for drug delivery systems, as it facilitates better absorption and distribution within the body. Additionally, the< strong>propan-2-ylamino substituent at the 4-position contributes to the compound's overall stability and reactivity, making it a versatile scaffold for further chemical modifications.

The< strong>acetamide moiety at the terminal position of the molecule adds another layer of functionality, enabling interactions with various biological targets. This structural element is commonly found in bioactive molecules due to its ability to form hydrogen bonds, which is essential for binding to proteins and enzymes. The presence of these functional groups underscores the compound's potential as a lead molecule in the discovery of new pharmaceutical agents.

Recent studies have highlighted the< strong>pyrazolo[3,4-d]pyrimidine scaffold as a privileged structure in medicinal chemistry, owing to its broad spectrum of biological activities. Compounds derived from this scaffold have shown promise in various therapeutic areas, including oncology, immunology, and anti-inflammatory treatments. The< strong>N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}acetamide, with its tailored functional groups, aligns well with these trends and offers a promising avenue for further investigation.

In the realm of oncology research, pyrazolo[3,4-d]pyrimidine derivatives have been extensively studied for their ability to inhibit kinase enzymes that are aberrantly activated in cancer cells. The< strong>methylsulfanyl and< strong>propan-2-ylamino groups in this compound may play a critical role in modulating kinase activity by interacting with specific residues on the target protein. Preliminary computational studies suggest that these interactions could lead to potent inhibition of cancer-related kinases, making this compound a candidate for further development as an anticancer agent.

Beyond oncology, this compound has also shown potential in immunomodulatory applications. The< strong>acetamide group and the overall polar nature of the molecule may facilitate interactions with immune cells, thereby modulating immune responses. This property is particularly relevant in autoimmune diseases and chronic inflammatory conditions where dysregulation of immune responses is a key pathophysiological feature. The< strong>N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}acetamide, with its multifaceted functional groups, could serve as a basis for developing novel immunomodulatory therapies.

The synthesis and characterization of this compound involve advanced organic chemistry techniques that ensure high purity and yield. The< strong>methylsulfanyl,< strong>propan-2-yl, and< strong>acetamide functional groups are introduced through multi-step synthetic routes that incorporate modern methodologies such as transition metal-catalyzed reactions and palladium-mediated couplings. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-yethyl}acetamide (CAS No. 953994-67-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The integration of polar functional groups such as< strong>methylsulfanyl,< strong>propan-2-yI, and< strong acetamide , along with the robust pyrazolo[3,4-d]pyrimidine core, positions this compound as a promising lead for further therapeutic development. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its potential in various disease models.